Cas no 836630-09-2 (2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 836630-09-2
• MF: C₂₁H₂₁N₇O
• MW: 387.437742948532
• CID: 5438406
• Update Time: 2025-07-09

2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-butyl-1-[(E)-pyridin-3-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C21H21N7O/c1-2-3-11-24-21(29)17-18-20(27-16-9-5-4-8-15(16)26-18)28(19(17)22)25-13-14-7-6-10-23-12-14/h4-10,12-13H,2-3,11,22H2,1H3,(H,24,29)
• InChI Key： PBHABXNVSHKQHL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCC)=O)=C(N)N(N=CC3=CC=CN=C3)C=12

Additional information on 2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide: A Comprehensive Overview

The compound with CAS No 836630-09-2, known as 2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrroloquinoxaline core, an amino group, and a pyridinyl substituent. The pyrroloquinoxaline framework is known for its aromatic stability and potential applications in various biological and electronic systems.

Recent studies have highlighted the importance of methylideneamino groups in modulating the electronic properties of heterocyclic compounds. In this compound, the methylideneamino group plays a crucial role in enhancing the molecule's ability to participate in hydrogen bonding and π-interactions, which are essential for its biological activity. The presence of the pyridin-3-yl substituent further contributes to the molecule's versatility by introducing additional electron-withdrawing effects and increasing its solubility in polar solvents.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have enabled faster reaction times and higher yields, making this compound more accessible for large-scale production.

In terms of applications, 2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its carboxamide group facilitates the formation of amide bonds with therapeutic agents, enabling controlled release mechanisms. Additionally, this compound has been investigated for its potential use in photovoltaic materials, where its unique electronic properties contribute to efficient charge transport.

Recent research has also focused on the biological activity of this compound. Studies have demonstrated that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to inhibit certain enzymes involved in cancer cell proliferation has positioned it as a promising lead compound in anticancer drug development.

The structural versatility of this compound allows for extensive modification to tailor its properties for specific applications. For example, altering the substituents on the pyridinyl ring or modifying the amino group can significantly impact its solubility, stability, and bioavailability. Such modifications are currently being explored in ongoing research projects worldwide.

In conclusion, 2-amino-N-butyl-1-(E)-(pyridin-3-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and biotechnology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.